![molecular formula C12H16N2O2 B1418327 1-(Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-amine CAS No. 1171346-38-5](/img/structure/B1418327.png)
1-(Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-amine
Overview
Description
1-(Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-amine, also known as MATQ, is a chemical compound that has been studied for its potential therapeutic applications in the field of neuroscience. This compound has shown promising results in preclinical studies and has been explored for its potential use in the treatment of various neurological disorders.
Scientific Research Applications
Antidepressant Effects
1-(Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-amine has been studied for its potential antidepressant effects. Dhir and Kulkarni (2011) explored its effect on the l-arginine-nitric oxide-cyclic guanosine monophosphate pathway in mouse models. They found that this compound showed antidepressant-like effects, which were influenced by the modulation of this pathway (Dhir & Kulkarni, 2011). Another study by Dhir et al. (2011) evaluated its impact on neurotransmitter levels in the brain, noting its potential in treating major depression (Dhir, Malik, Kessar, Singh, & Kulkarni, 2011).
Neuroprotective Properties
Research by Kotake et al. (2005) investigated the neuroprotective effect of 1-methyl-1,2,3,4-tetrahydroisoquinoline, a related compound, on cultured rat mesencephalic neurons. This study suggests the compound's potential in protecting dopaminergic neurons, which could be relevant for conditions like Parkinson's disease (Kotake, Taguchi, Okuda, Sekiya, Tasaki, Hirobe, & Ohta, 2005).
Behavioral and Pharmacological Effects
Nakagawa et al. (1996) synthesized several tetrahydroisoquinoline-3-carboxylic acids and found they affected the behavior of mice, suggesting a potential physiological role. The compounds were detected in the brain after administration, indicating their ability to cross the blood-brain barrier (Nakagawa, Nihonmatsu, Ohta, & Hirobe, 1996).
Synthesis and Chemical Properties
Ueda et al. (2010) discussed an efficient synthesis of tetrahydroquinolines, which could include derivatives like 1-(Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-amine. This synthesis is important for exploring the pharmaceutical potential of these compounds (Ueda, Kawai, Hayashi, Naito, & Miyata, 2010).
properties
IUPAC Name |
1-(7-amino-3,4-dihydro-2H-quinolin-1-yl)-2-methoxyethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-16-8-12(15)14-6-2-3-9-4-5-10(13)7-11(9)14/h4-5,7H,2-3,6,8,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFUHAIQHQOAYMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCCC2=C1C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-amine | |
CAS RN |
1171346-38-5 | |
Record name | 1-(7-amino-1,2,3,4-tetrahydroquinolin-1-yl)-2-methoxyethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.